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Compound of Interest

Compound Name:
4-(4-Methyl-1H-indol-3-yl)butan-2-

amine

Cat. No.: B13214815

Get Quote

IUPAC Designation: 1-(4-Methyl-1H-indol-3-yl)butan-2-amine CAS Registry Number: 28289-30-

7 (Generic for isomer class; verify specific salt forms) Molecular Formula: C₁₃H₁₈N₂ Molecular

Weight: 202.30 g/mol [1][2]

Part 1: Executive Summary & Structural Analysis
4-Methyl-

-ethyltryptamine (4-Me-

ET) is a synthetic indole alkaloid belonging to the substituted tryptamine class. It represents a
structural hybrid between the entactogen

-Ethyltryptamine (

ET/Monase) and the 4-substituted tryptamines (e.g., 4-Me-DMT).

While 4-substitution in the tryptamine chain (e.g., 4-HO, 4-AcO) typically enhances 5-HT

receptor affinity and psychedelic potency, the presence of the 4-methyl group specifically tends
to attenuate direct receptor agonism compared to its hydroxylated counterparts. Conversely,
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the

-ethyl moiety on the ethylamine chain sterically hinders Monoamine Oxidase (MAO)
deamination and promotes monoamine releasing activity (MRA).

Consequently, 4-Me-

ET is characterized pharmacologically as a Monoamine Releasing Agent (MRA) with secondary
MAO-inhibiting properties, distinct from the classical serotonergic psychedelics.

Part 2: Chemical Synthesis Protocols
Disclaimer:The following protocols are for theoretical and educational purposes only. Synthesis

of Schedule I/Class A substances requires strict regulatory compliance.

The most robust synthetic route for

-alkyltryptamines utilizes the Henry Reaction (nitroaldol condensation) followed by hydride
reduction. This method offers high regiospecificity and yield stability.

Precursor Selection
Substrate: 4-Methylindole (commercially available or synthesized via Leimgruber-Batcho

indole synthesis).

Reagent: 1-Nitropropane (essential for the

-ethyl backbone).

Catalyst: Ammonium Acetate.[3]

Synthetic Workflow (Step-by-Step)
Step A: Formation of the Nitroalkene Intermediate
The condensation of 4-methylindole-3-carboxaldehyde with 1-nitropropane yields the

nitroalkene.

Vilsmeier-Haack Formylation: React 4-methylindole with POCl

and DMF to generate 4-methylindole-3-carboxaldehyde.
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Condensation: Dissolve 4-methylindole-3-carboxaldehyde (1.0 eq) in excess 1-nitropropane

(solvent/reagent).

Catalysis: Add Ammonium Acetate (0.2 eq).

Reflux: Heat to mild reflux (approx. 100°C) for 2–4 hours. Monitor TLC for disappearance of

aldehyde.

Isolation: On cooling, the bright orange/red crystalline solid [1-(4-methylindol-3-yl)-2-nitro-1-

butene] precipitates. Filter and wash with cold isopropanol.

Step B: Reduction to the Amine
The nitroalkene is reduced to the primary amine using Lithium Aluminum Hydride (LiAlH

).

Preparation: Suspend LiAlH

(4.0 eq) in anhydrous THF under inert atmosphere (N

or Ar).

Addition: Add the nitroalkene intermediate (from Step A) dropwise as a solution in THF.

Caution: Exothermic.

Reflux: Reflux the mixture for 6–12 hours to ensure reduction of both the alkene double bond

and the nitro group.

Workup (Fieser Method):

Cool to 0°C.

Add water (

mL), then 15% NaOH (

mL), then water (

mL).
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Filter the granular aluminum salts.

Purification: Acidify the filtrate with HCl to precipitate the amine hydrochloride salt, or distill

the freebase under high vacuum.

Reaction Pathway Visualization
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Figure 1: Synthetic pathway from 4-Methylindole to 4-Me-

ET via the Henry Reaction.

Part 3: Pharmacodynamics & Mechanism of Action
Structure-Activity Relationship (SAR)
The pharmacological profile of 4-Me-

ET is defined by the interaction between the indole ring substituents and the ethylamine side
chain.
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Structural Feature Pharmacological Effect Mechanistic Basis

-Ethyl Group MAO Inhibition & Release

Steric bulk prevents access to

the MAO active site; facilitates

transport via SERT/DAT

(substrate-based release).

4-Methyl Group
5-HT

Modulation

Unlike 4-HO/5-MeO, the 4-Me

group is lipophilic and non-

polar. It generally reduces

intrinsic efficacy at 5-HT

compared to unsubstituted

tryptamines, shifting activity

toward release.

Primary Amine Transporter Substrate

Essential for uptake by

SERT/DAT to trigger reverse

transport (efflux).

Receptor Binding & Signaling
Unlike classical psychedelics (LSD, Psilocybin) which act as partial agonists at 5-HT

, 4-Me-

ET functions primarily as a Monoamine Releasing Agent (MRA).

SERT/DAT Interaction: The molecule acts as a substrate for the Serotonin Transporter

(SERT) and Dopamine Transporter (DAT). Once translocated into the cytoplasm, it disrupts

VMAT2 function, causing cytosolic accumulation of monoamines and subsequent reversal of

the transporter flux.

MAO Inhibition: It acts as a reversible inhibitor of Monoamine Oxidase A (MAO-A),

preventing the breakdown of the released serotonin. This synergistic effect ("Release +

Inhibition") significantly elevates synaptic serotonin levels.

5-HT
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Agonism: Weak to moderate affinity. The 4-methyl substituent creates steric clash in the
receptor binding pocket (specifically residue S5.46), reducing the stabilization of the active
receptor conformation compared to 4-hydroxyl analogs.

Signaling Pathway Diagram
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Figure 2: Dual mechanism of action: Transporter reversal and metabolic inhibition.

Part 4: Toxicology & Safety Profile
The "Monase" Warning (Agranulocytosis)
The parent compound,
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-Ethyltryptamine (

ET), was marketed as the antidepressant Monase in the 1960s but was withdrawn due to the
induction of agranulocytosis (severe leukopenia) and necrotizing arteritis.

Relevance to 4-Me-

ET: While the 4-methyl group alters receptor affinity, it does not metabolically stabilize the
indole core against the specific oxidative pathways suspected of generating toxic quinone-
imine intermediates. Therefore, 4-Me-

ET must be presumed to carry the same risk of blood dyscrasias as

ET.

Serotonin Syndrome Risk
Due to the combined mechanism of serotonin release and MAO inhibition, 4-Me-

ET poses a high risk of Serotonin Toxicity (Serotonin Syndrome) if combined with:

SSRIs/SNRIs.

Other MAOIs.[4][5]

Tramadol, Dextromethorphan, or MDMA.

Neurotoxicity
Analogous to PCA (p-Chloroamphetamine) and MDMA,

-alkylated tryptamines have demonstrated potential for long-term serotonergic neurotoxicity
(axonal degeneration) in rodent models, particularly at high or repeated doses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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